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Compound of Interest

Compound Name: Razel-F
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Abstract

This application note details a validated UV-Spectrophotometric method for the simultaneous
guantification of Rosuvastatin Calcium and Fenofibrate in the combined pharmaceutical
formulation, Razel-F. The method is simple, rapid, cost-effective, and suitable for routine
quality control analysis. The protocol is based on the simultaneous equation method, which
involves the measurement of absorbance at two different wavelengths. This document provides
comprehensive experimental protocols, data presentation in tabular format, and a visual
representation of the analytical workflow.

Introduction

Razel-F is a combination drug product containing Rosuvastatin and Fenofibrate, indicated for
the treatment of mixed dyslipidemia.[1][2][3][4] Rosuvastatin is a statin that inhibits HMG-CoA
reductase, a key enzyme in cholesterol synthesis, while Fenofibrate is a fibrate that primarily
lowers triglyceride levels.[3][4][5] The simultaneous estimation of these two active
pharmaceutical ingredients (APIs) is crucial for ensuring the quality and efficacy of the final
product. UV-Visible Spectrophotometry offers a straightforward and accessible analytical
approach for this purpose. The method relies on the differential absorption of UV radiation by
Rosuvastatin and Fenofibrate at their respective wavelengths of maximum absorbance (Amax).

Principle of the Method
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The simultaneous equation method is based on the principle that for a solution containing two
absorbing drugs, the absorbance at any wavelength is the sum of the individual absorbances of
the two drugs. By measuring the absorbance of the sample solution at the Amax of both drugs,
a set of two simultaneous equations can be formed and solved to determine the concentration
of each component.

Experimental Protocols
Instrumentation and Reagents

e Instrument: A double beam UV-Visible Spectrophotometer with a spectral bandwidth of 1 nm
and a pair of 1 cm matched quartz cells.

e Reagents:
o Methanol (AR Grade)
o Rosuvastatin Calcium reference standard
o Fenofibrate reference standard

o Razel-F tablets (e.g., Razel-F 10 containing 10 mg of Rosuvastatin and 67 mg of
Fenofibrate)[6]

Preparation of Standard Stock Solutions

e Rosuvastatin Stock Solution (100 pg/mL): Accurately weigh 10 mg of Rosuvastatin Calcium
reference standard and transfer it to a 100 mL volumetric flask. Dissolve in a sufficient
amount of methanol and sonicate for 15 minutes. Make up the volume to 100 mL with
methanol.[6]

o Fenofibrate Stock Solution (100 pg/mL): Accurately weigh 10 mg of Fenofibrate reference
standard and transfer it to a 100 mL volumetric flask. Dissolve in a sufficient amount of
methanol and sonicate for 15 minutes. Make up the volume to 100 mL with methanol.[6]

Determination of Amax
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o From the standard stock solutions, prepare appropriate dilutions of Rosuvastatin Calcium
and Fenofibrate in methanol.

e Scan each solution in the UV range of 200-400 nm against a methanol blank.

o The wavelength of maximum absorbance (Amax) for Rosuvastatin Calcium is typically
observed around 243 nm, and for Fenofibrate, it is around 287 nm.[7][8] An iso-absorptive
point, where both drugs have the same absorptivity, may be observed around 256 nm.

Preparation of Calibration Curves

e Rosuvastatin: From the Rosuvastatin stock solution, prepare a series of dilutions in methanol
to obtain concentrations in the range of 1-10 pg/mL.[6][9]

o Fenofibrate: From the Fenofibrate stock solution, prepare a series of dilutions in methanol to
obtain concentrations in the range of 2-20 ug/mL.[6][9]

o Measure the absorbance of each dilution at 243 nm and 287 nm.

» Plot a graph of absorbance versus concentration for each drug at both wavelengths to
establish Beer's law and determine the absorptivity coefficients.

Preparation of Sample Solution from Razel-F Tablets

» Weigh and finely powder ten Razel-F tablets.

» Accurately weigh a quantity of the tablet powder equivalent to 10 mg of Rosuvastatin
Calcium (which will also contain a proportional amount of Fenofibrate, e.g., 67 mg) and
transfer it to a 100 mL volumetric flask.[6]

o Add approximately 50 mL of methanol and sonicate for 15 minutes to ensure complete
dissolution of the drugs.

o Make up the volume to 100 mL with methanol.

« Filter the solution through a suitable filter paper to remove any insoluble excipients.
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» From the filtrate, prepare a suitable dilution in methanol to bring the concentration within the

linearity range of both drugs.

Simultaneous Estimation

o Measure the absorbance of the sample solution at 243 nm (A1) and 287 nm (A2).

e The concentration of Rosuvastatin (CR) and Fenofibrate (CF) can be calculated using the

following simultaneous equations:

Al=ax1*CR+ayl*CFA2=ax2*CR +ay2 *CF

Where:

o ax1 and ax2 are the absorptivities of Rosuvastatin at 243 nm and 287 nm, respectively.

o ayl and ay2 are the absorptivities of Fenofibrate at 243 nm and 287 nm, respectively.

Data Presentation

Method Validation Parameters

Rosuvastatin

Parameter ) Fenofibrate Reference
Calcium
Amax 243 nm 287 nm [718]
Linearity Range 1-10 pg/mL 2-20 pg/mL [6]119]
Correlation Coefficient
> 0.999 > 0.999 [7]
(r?)
Accuracy (%
98.9-100.7% 98.9-100.7% [10]
Recovery)
Precision (%RSD) <2 <2 [10]
Limit of Detection 0.19 ua/mL 0.28 Ua/mL [10]
. m . m
(LOD) Mg Mg
Limit of Quantification
0.58 pg/mL 0.87 pg/mL [10]
(LOQ)
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Caption: Experimental workflow for UV-Spectrophotometric analysis of Razel-F.

Logical Relationship of Simultaneous Equation Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: UV-Spectrophotometric Analysis of
Razel-F in Pharmaceutical Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15184821#uv-spectrophotometry-for-the-analysis-of-
razel-f-in-pharmaceutical-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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